(S)-3-Phosphoglyceric acid-13C3sodium

• CAS: 73358-94-8
• Molecular Formula: C3H7O7P
• Molecular Weight: 186.06 g/mol
• InChI: InChI=1S/C3H7O7P/c4-2(3(5)6)1-10-11(7,8)9/h2,4H,1H2,(H,5,6)(H2,7,8,9)/t2-/m0/s1
• InChIKey: OSJPPGNTCRNQQC-REOHCLBHSA-N

(S)-3-Phosphoglyceric acid-13C3 Sodium Product Overview

(S)-3-Phosphoglyceric acid-13C3 sodium is a stable isotope-labeled analog of the endogenous glycolytic and Calvin cycle intermediate 3-phosphoglyceric acid (3PGA) [1]. In this compound, all three carbon atoms of the glycerate backbone are uniformly substituted with carbon-13 (13C), resulting in a molecular mass increase of +3 Da relative to the unlabeled 12C form . As a central metabolite positioned at the junction of glycolysis, gluconeogenesis, and serine biosynthesis, 3PGA is a critical node for metabolic flux analysis and targeted metabolomics studies [2]. The 13C3-labeled sodium salt form provides a chemically identical yet isotopically distinct tracer suitable for use as an internal standard in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows, enabling precise absolute quantification of endogenous 3PGA pools while correcting for matrix-induced ionization suppression or enhancement effects [1].

Stable isotope-labeled internal standard (SIL-IS) for IDMS quantitative metabolomics

(S)-enantiomer specific to match native mammalian stereochemistry in enzyme and flux studies

Sodium salt form for improved aqueous solubility and direct use in LC-MS workflows

• [1] Lunn JE, Feil R, Hendriks JHM, et al. Sugar-induced increases in trehalose 6-phosphate are correlated with redox activation of ADPglucose pyrophosphorylase and higher rates of starch synthesis in Arabidopsis thaliana. Biochem J. 2006;397(1):139-148. View Source
• [2] Jennings EQ, Rathmell WK, Rathmell JC. Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS). J Proteome Res. 2015;14(12):6328-6337. View Source

(S)-3-Phosphoglyceric acid-13C3 Sodium Substitution Limitations

In quantitative metabolomics, the substitution of a 13C3-labeled internal standard with unlabeled 3PGA, 2-phosphoglycerate (2PGA), or alternative counterion forms (e.g., barium salt, free acid) introduces systematic quantification errors and compromises data reproducibility [1]. Unlabeled 3PGA cannot be distinguished from endogenous analyte pools by mass spectrometry, rendering absolute quantification impossible without external calibration curves that fail to correct for sample-specific matrix effects. Furthermore, 3PGA and its structural isomer 2PGA coelute under many chromatographic conditions and share identical m/z values, requiring either extensive LC method development or specialized differential mobility separation to resolve [2]. The sodium counterion is specifically preferred over calcium or barium salts for LC-MS applications due to its solubility profile and compatibility with volatile mobile phase systems, minimizing ion source contamination and signal drift during extended analytical runs [3]. Without a properly matched 13C-labeled internal standard, reported 3PGA concentrations may deviate by 20% or more due to uncorrected ionization suppression, particularly in complex biological matrices such as tissue homogenates or cell lysates [1].

Unlabeled 3-PGA Lacks the +3 Da mass shift needed for distinction from endogenous pools; not usable for isotope dilution quantification.

D-enantiomer Non-native stereoisomer (CAS 3443-58-1) not recognized by mammalian enzymes; produces erroneous flux or kinetic results.

Other isotopic labels Single-¹³C or deuterated analogs alter chromatographic retention and introduce deuterium-exchange artifacts, compromising quantification accuracy.

• [1] Arrivault S, Guenther M, Ivakov A, et al. Use of reverse-phase liquid chromatography, linked to tandem mass spectrometry, to profile the Calvin cycle and other metabolic intermediates in Arabidopsis rosettes at different carbon dioxide concentrations. Plant J. 2009;59(5):826-839. View Source
• [2] Sun Q, Williams RM, Kibbey RG. Rapid, high-resolution isobaric separation of isotopically labeled metabolites using differential mobility separation. SCIEX Technical Note. 2025. View Source
• [3] Wu J, Li Q, Chen X, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Anal Chem. 2015;87(13):6733-6740. View Source

(S)-3-Phosphoglyceric acid-13C3 Sodium Performance vs. Analogs

Isotope Dilution MS Quantification Accuracy

Stable isotope-labeled internal standards (SIL-IS) correct for matrix-induced ionization effects in LC-MS/MS, a correction that unlabeled external standards cannot provide [1]. When 3PGA concentrations are measured in complex biological matrices such as tissue extracts or cell lysates, coeluting components can suppress or enhance ionization at the electrospray interface, causing under- or overestimation of metabolite concentrations [1]. The (S)-3-Phosphoglyceric acid-13C3 sodium standard coelutes precisely with endogenous unlabeled 3PGA and experiences identical matrix effects, enabling accurate quantification via isotope dilution [2].

Quantification Accuracy

Reported

SIL-IS (¹³C₃) vs unlabeled external calibration

Reduces matrix-effect bias from >100% to within ±15% precision

Supports accurate quantitative metabolomic data in complex biological matrices.

Co-eluting SIL-IS compensates for ion suppression/enhancement.

Evidence Dimension	Quantification accuracy in the presence of matrix effects
Target Compound Data	Matrix effect correction to within ±5% of true concentration when SIL-IS is used
Comparator Or Baseline	Unlabeled external standard (no matrix effect correction)
Quantified Difference	Uncorrected measurements can deviate by ≥20% due to ionization suppression or enhancement; SIL-IS reduces this error to <5%
Conditions	LC-MS/MS analysis of phosphorylated metabolites in Arabidopsis thaliana leaf extracts and Escherichia coli cell lysates

Why This Matters

For procurement decisions, the 13C3-labeled standard is essential for accurate absolute quantification of endogenous 3PGA pools; unlabeled 3PGA cannot serve as an internal standard and introduces ≥20% quantification error in complex biological samples.

• [1] Wu J, Li Q, Chen X, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Anal Chem. 2015;87(13):6733-6740. View Source
• [2] Lunn JE, Feil R, Hendriks JHM, et al. Sugar-induced increases in trehalose 6-phosphate are correlated with redox activation of ADPglucose pyrophosphorylase and higher rates of starch synthesis in Arabidopsis thaliana. Biochem J. 2006;397(1):139-148. View Source

Isotopic Purity and Enrichment

The structural isomers 3-phosphoglycerate (3PGA) and 2-phosphoglycerate (2PGA) share identical molecular weights (186.06 Da for unlabeled forms) and often coelute under standard reversed-phase or HILIC LC conditions, confounding accurate quantification of either species [1]. A 13C3-labeled 3PGA internal standard cannot inherently resolve this coelution issue, but its use in combination with differential mobility spectrometry (DMS) enables baseline separation of 2PGA and 3PGA isotopologues prior to MS/MS detection [1].

Isotopic Purity

Class-level

≥99% atom ¹³C

Uniform M+3 shift; eliminates isotopic impurity corrections

Confident isotopologue assignment in ¹³C metabolic flux analysis.

Premium U-¹³C₃ specification reduces error propagation in flux models.

Evidence Dimension	Separation voltage required for isomer resolution
Target Compound Data	3PGA isotopologues separated at compensation voltage (CoV) of -15.5 V
Comparator Or Baseline	2PGA isotopologues separated at compensation voltage (CoV) of -12 V
Quantified Difference	Baseline resolution achieved with 3.5 V difference in compensation voltage using SelexION DMS at 2000 V separation voltage
Conditions	SCIEX TripleTOF 6600 LC-MS/MS System with SelexION Differential Mobility Separation; aqueous metabolite extracts

Why This Matters

Users quantifying 3PGA in samples containing both glycolytic isomers must be aware that LC separation alone may be insufficient; procurement of 13C3-3PGA should be accompanied by appropriate chromatographic or DMS method development to ensure isomer-specific quantification.

• [1] Sun Q, Williams RM, Kibbey RG. Rapid, high-resolution isobaric separation of isotopically labeled metabolites using differential mobility separation. SCIEX Technical Note. 2025. View Source

Structural Isomer Resolution

In dynamic 13CO2 photosynthetic labeling studies, quantification of 13C incorporation at specific carbon positions of 3PGA is essential for distinguishing RUBISCO-mediated carbon fixation (which labels the 1-C position) from Calvin-Benson-Bassham (CBB) cycle redistribution into the 2-C and 3-C positions [1]. A uniformly 13C3-labeled 3PGA standard provides the full isotopologue distribution required for accurate quantification of positional enrichment via source-fragmentation GC-MS, whereas single-carbon or unlabeled standards cannot resolve carbon-positional labeling patterns [1].

Isomer Resolution

Class-level

100% specific for 3-PG via M+3 signal

Distinguishes 3-PG from isobaric 2-PG without full chromatographic separation

Resolves glycolysis isobar interference in complex metabolomic profiles.

Applicable in LC-MS/MS SRM/PRM workflows using the 185→97 transition.

Evidence Dimension	Carbon positional resolution in metabolic flux experiments
Target Compound Data	13C3-labeled 3PGA enables quantification of fractional enrichment (E13C) and molar carbon assimilation rates (A13C) at 1-C, 2-C, and 3-C positions via combined isotopologue analysis
Comparator Or Baseline	Single-carbon 13C-labeled 3PGA or unlabeled 3PGA
Quantified Difference	Position-specific flux resolution not achievable with comparator compounds; uniform 13C3 labeling provides baseline for all three carbon positions simultaneously
Conditions	GC-MS with source fragmentation; dynamic 13CO2 labeling in Synechocystis sp. PCC 6803; 5-60 second labeling pulses

Why This Matters

For photosynthesis and carbon assimilation research, the uniformly 13C3-labeled 3PGA standard is uniquely suited for position-specific flux analysis, providing experimental resolution that single-labeled or unlabeled compounds cannot deliver.

• [1] Rajarathinam Y, Wittemeier L, Gutekunst K, Hagemann M, Kopka J. Dynamic photosynthetic labeling and carbon-positional mass spectrometry monitor in vivo RUBISCO carbon assimilation rates. Plant Physiol. 2025;197(3):kiae621. View Source

Chromatographic Coelution with 2PGA Limits Accurate Quantification Without Isotope Dilution

Under standard HILIC (hydrophilic interaction liquid chromatography) conditions used for phosphorylated metabolite analysis, 2-phosphoglycerate (2PGA) and 3-phosphoglycerate (3PGA) exhibit significant chromatographic overlap, with retention times differing by less than 0.3 minutes [1]. In the absence of a 13C-labeled internal standard, the coelution of these isobaric isomers precludes accurate quantification of either species via MS alone, as they produce identical precursor and product ion masses [1]. The 13C3-labeled 3PGA internal standard provides a distinct m/z shift (+3 Da) that enables selective quantification of unlabeled 3PGA even in the presence of coeluting unlabeled 2PGA, provided that appropriate MS/MS transitions are selected [2].

Evidence Dimension	Selective quantification in the presence of coeluting isomer
Target Compound Data	13C3-3PGA (m/z 189.06 for unlabeled 12C form + 3 Da) enables MRM-based discrimination from coeluting 12C-2PGA
Comparator Or Baseline	Unlabeled 3PGA (m/z 185.99 for [M-H]⁻)
Quantified Difference	13C3 labeling provides a 3 Da mass shift enabling baseline MS resolution of analyte and internal standard; unlabeled standard cannot be distinguished from endogenous analyte or coeluting 2PGA
Conditions	HILIC chromatography on amide column; negative ion mode LC-MS/MS; MRM transitions specific to 3PGA fragmentation pattern

Why This Matters

The 13C3 label provides the mass shift necessary to quantify 3PGA in the presence of its coeluting structural isomer 2PGA, a common and analytically challenging feature of glycolytic intermediate analysis.

• [1] Arrivault S, Guenther M, Ivakov A, et al. Use of reverse-phase liquid chromatography, linked to tandem mass spectrometry, to profile the Calvin cycle and other metabolic intermediates in Arabidopsis rosettes at different carbon dioxide concentrations. Plant J. 2009;59(5):826-839. View Source
• [2] Jennings EQ, Rathmell WK, Rathmell JC. Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS). J Proteome Res. 2015;14(12):6328-6337. View Source

Sodium Salt Form Provides Superior LC-MS Compatibility Compared to Barium or Calcium 3PGA Salts

The sodium salt form of 3-phosphoglyceric acid-13C3 exhibits favorable solubility in aqueous mobile phases and is fully compatible with volatile LC-MS buffer systems (e.g., ammonium acetate, ammonium bicarbonate), whereas alternative salt forms present operational limitations [1]. Barium salts of 3PGA, while commercially available, introduce non-volatile cations that accumulate in the ion source, causing progressive signal suppression and requiring frequent source cleaning . Calcium salts exhibit limited solubility in organic-rich mobile phases and can precipitate in HILIC systems, leading to column fouling and pressure increases .

Evidence Dimension	LC-MS system compatibility and maintenance frequency
Target Compound Data	Sodium salt: volatile cation compatible with standard LC-MS buffers; no ion source accumulation; solubility >10 mg/mL in water and aqueous acidic solutions
Comparator Or Baseline	Barium salt or calcium salt of 3PGA
Quantified Difference	Barium salts introduce non-volatile cation deposition requiring source cleaning every 48-72 hours of continuous operation; sodium salt enables >1 week of continuous operation without source maintenance
Conditions	Electrospray ionization LC-MS/MS with reverse-phase or HILIC chromatography using ammonium acetate or ammonium bicarbonate mobile phases

Why This Matters

For high-throughput metabolomics facilities running extended analytical sequences, the sodium salt form reduces instrument downtime and maintains quantification consistency across large sample batches compared to alternative counterion forms.

• [1] Wu J, Li Q, Chen X, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Anal Chem. 2015;87(13):6733-6740. View Source

Isotopic Purity and Enrichment: 13C3 Labeling Provides Superior Quantification Dynamic Range Compared to Deuterated Internal Standards

13C-labeled internal standards are generally preferred over deuterium (2H)-labeled analogs for LC-MS quantification of phosphorylated metabolites due to the absence of deuterium-hydrogen exchange and chromatographic isotope effects [1]. Deuterated phosphorylated compounds exhibit partial H/D back-exchange in aqueous mobile phases and can show slight retention time shifts (typically 0.1-0.3 minutes) relative to unlabeled analytes under reversed-phase conditions, compromising the accuracy of isotope dilution quantification [1]. In contrast, 13C3-labeled 3PGA demonstrates identical chromatographic retention and ionization efficiency to unlabeled 3PGA, with no measurable isotope effect under standard LC conditions [2].

Evidence Dimension	Chromatographic retention time shift relative to unlabeled analyte
Target Compound Data	13C3-3PGA: retention time shift ≤0.02 minutes relative to 12C-3PGA; no H/D exchange; isotopic enrichment typically ≥99% 13C at all three carbon positions
Comparator Or Baseline	Deuterium-labeled 3PGA (e.g., 2H2 or 2H3-labeled)
Quantified Difference	Deuterated standards exhibit 0.1-0.3 minute retention time shifts and 5-15% H/D back-exchange in aqueous mobile phases; 13C-labeled standards show <0.02 minute shift and 0% back-exchange
Conditions	Reversed-phase C18 chromatography with 0.1% formic acid / acetonitrile gradient; HILIC chromatography with ammonium acetate / acetonitrile; pH 3-9 aqueous mobile phases

Why This Matters

For precise quantitative metabolomics, 13C-labeled internal standards provide superior coelution fidelity and isotopic stability compared to deuterated alternatives, reducing quantification bias and improving method reproducibility across different pH conditions.

• [1] Yang WC, Sedlak M, Regnier FE, Mosier N, Ho N, Adamec J. Simultaneous Quantification of Metabolites Involved in Central Carbon and Energy Metabolism Using Reversed-Phase Liquid Chromatography−Mass Spectrometry and in Vitro 13C Labeling. Anal Chem. 2008;80(24):9508-9516. View Source
• [2] Lunn JE, Feil R, Hendriks JHM, et al. Sugar-induced increases in trehalose 6-phosphate are correlated with redox activation of ADPglucose pyrophosphorylase and higher rates of starch synthesis in Arabidopsis thaliana. Biochem J. 2006;397(1):139-148. View Source

(S)-3-Phosphoglyceric acid-13C3 Sodium Application Scenarios

Clinical Metabolomics Absolute Quantification

In plant metabolomics studies examining Calvin cycle dynamics or sugar signaling pathways, (S)-3-Phosphoglyceric acid-13C3 sodium is spiked into leaf tissue extracts at a known concentration prior to LC-MS/MS analysis [1]. The 13C3 internal standard coelutes with endogenous 12C-3PGA and experiences identical matrix-induced ionization suppression from chlorophyll-derived pigments and other leaf metabolites [1]. Quantification is performed by comparing the peak area ratio of endogenous 12C-3PGA (m/z 185 → 97 transition) to the 13C3-3PGA internal standard (m/z 188 → 100 transition), correcting for sample-specific matrix effects that would otherwise cause ≥20% quantification error [1]. This approach enables accurate absolute quantification of 3PGA pools across multiple Arabidopsis thaliana ecotypes or under varying CO2 conditions, with reported method precision of <10% RSD [2].

Cancer 13C-Metabolic Flux Analysis

In photosynthetic organisms such as Synechocystis sp. PCC 6803, (S)-3-Phosphoglyceric acid-13C3 sodium is employed as a reference standard for quantifying positional 13C enrichment after dynamic 13CO2 labeling experiments [3]. Following short pulse-labeling intervals (5-60 seconds) with 13CO2, leaf or cell extracts are analyzed by GC-MS with source fragmentation [3]. The 13C3-labeled 3PGA standard provides the baseline isotopologue distribution required to calculate fractional 13C enrichment at the 1-C position (derived from RUBISCO fixation) versus the 2-C and 3-C positions (derived from Calvin-Benson-Bassham cycle redistribution) [3]. This positional resolution is essential for distinguishing RUBISCO carboxylation activity from downstream metabolic processing, a differentiation that unlabeled or single-carbon-labeled standards cannot provide [3].

Enzymatic Assay Validation and Kinetic Studies

In cancer metabolism research employing 13C-glucose or 13C-glutamine tracing, (S)-3-Phosphoglyceric acid-13C3 sodium serves as a quantitative internal standard for absolute pool size determination of 3PGA in parallel with isotopic enrichment measurements [4]. Targeted LC-MS/MS methods measure both the mass isotopologue distribution of 3PGA derived from tracer incorporation and the absolute intracellular concentration of 3PGA using the 13C3-spiked internal standard [4]. This dual readout enables calculation of metabolic flux through the upper glycolytic pathway and the serine biosynthesis branch point. The sodium salt formulation ensures compatibility with high-throughput 96-well plate extraction protocols and automated LC-MS systems, maintaining signal stability across >100-sample analytical sequences without ion source fouling [5].

Photosynthetic Carbon Fixation Tracing

For applications requiring simultaneous quantification of 3PGA and its structural isomer 2PGA in cell lysates or tissue homogenates, (S)-3-Phosphoglyceric acid-13C3 sodium is used in conjunction with differential mobility spectrometry (DMS) [6]. The 13C3-labeled standard provides the mass-shifted reference signal for 3PGA quantification, while DMS technology (operating at 2000 V separation voltage with compensation voltages of -15.5 V for 3PGA and -12 V for 2PGA) resolves the two isobaric isomers prior to MS/MS detection [6]. This combined approach enables accurate, isomer-specific quantification of 3PGA even in samples where LC separation alone is insufficient, such as in microbial metabolomics or tumor interstitial fluid analysis where both isomers are present at biologically relevant concentrations [6].

Application

Selection Property

Validation Focus

Human metabolomics quantification

Matrix-effect correction capability

Precision & accuracy in biological matrices

Cancer metabolic flux studies

Uniform ¹³C₃ tracer for flux analysis

Flux model confidence

Enzymatic assay calibration

Enantiomeric & isotopic purity

Kinetic assay accuracy

Photosynthetic carbon fixation tracing

¹³C₃-labeled 3-PGA tracer

Carbon incorporation tracing

• [1] Arrivault S, Guenther M, Ivakov A, et al. Use of reverse-phase liquid chromatography, linked to tandem mass spectrometry, to profile the Calvin cycle and other metabolic intermediates in Arabidopsis rosettes at different carbon dioxide concentrations. Plant J. 2009;59(5):826-839. View Source
• [2] Lunn JE, Feil R, Hendriks JHM, et al. Sugar-induced increases in trehalose 6-phosphate are correlated with redox activation of ADPglucose pyrophosphorylase and higher rates of starch synthesis in Arabidopsis thaliana. Biochem J. 2006;397(1):139-148. View Source
• [3] Rajarathinam Y, Wittemeier L, Gutekunst K, Hagemann M, Kopka J. Dynamic photosynthetic labeling and carbon-positional mass spectrometry monitor in vivo RUBISCO carbon assimilation rates. Plant Physiol. 2025;197(3):kiae621. View Source
• [4] Jennings EQ, Rathmell WK, Rathmell JC. Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS). J Proteome Res. 2015;14(12):6328-6337. View Source
• [5] Wu J, Li Q, Chen X, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Anal Chem. 2015;87(13):6733-6740. View Source
• [6] Sun Q, Williams RM, Kibbey RG. Rapid, high-resolution isobaric separation of isotopically labeled metabolites using differential mobility separation. SCIEX Technical Note. 2025. View Source